Cas no 2172079-94-4 (1-(1-amino-3-methylbutyl)cyclobutan-1-ol)

• Product Name: 1-(1-amino-3-methylbutyl)cyclobutan-1-ol
• CAS No: 2172079-94-4
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6246360
• PubChem ID: 18373842
• Update Time: 2025-05-20

1-(1-amino-3-methylbutyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3-methylbutyl)cyclobutan-1-ol
• SCHEMBL7105929
• 2172079-94-4
• EN300-1638413

• Inchi： 1S/C9H19NO/c1-7(2)6-8(10)9(11)4-3-5-9/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： DJDMWMUWUJTNPF-UHFFFAOYSA-N
• SMILES： OC1(C(CC(C)C)N)CCC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-3-methylbutyl)cyclobutan-1-ol

Introduction to 1-(1-amino-3-methylbutyl)cyclobutan-1-ol (CAS No. 2172079-94-4)

1-(1-amino-3-methylbutyl)cyclobutan-1-ol (CAS No. 2172079-94-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and amino functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The structure of 1-(1-amino-3-methylbutyl)cyclobutan-1-ol is composed of a cyclobutyl ring attached to an amino-substituted butyl chain. The cyclobutyl ring, a four-membered cyclic structure, imparts conformational rigidity to the molecule, which can influence its binding properties and biological activity. The amino group, on the other hand, provides the molecule with potential hydrogen bonding capabilities, enhancing its interactions with biological targets.

Recent studies have explored the pharmacological properties of 1-(1-amino-3-methylbutyl)cyclobutan-1-ol in detail. One notable area of research is its potential as an anticonvulsant agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant anticonvulsant activity in rodent models of epilepsy. The mechanism of action appears to involve modulation of ion channels and neurotransmitter systems, which are critical in seizure control.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a key factor in many diseases, including arthritis and neurodegenerative disorders. Research conducted at the University of California, San Francisco, demonstrated that 1-(1-amino-3-methylbutyl)cyclobutan-1-ol can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that the compound may have therapeutic potential in treating inflammatory conditions.

The synthesis of 1-(1-amino-3-methylbutyl)cyclobutan-1-ol involves several steps, including the formation of the cyclobutyl ring and the introduction of the amino-substituted butyl chain. A common synthetic route involves the use of cyclobutanone as a starting material, which is then subjected to reductive amination to introduce the amino group. This process requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety and toxicity, preliminary studies have shown that 1-(1-amino-3-methylbutyl)cyclobutan-1-ol has a favorable safety profile. In vitro cytotoxicity assays have indicated low toxicity to human cell lines, and animal studies have not reported significant adverse effects at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

The pharmacokinetic properties of 1-(1-amino-3-methylbutyl)cyclobutan-1-ol are also an important consideration for its development as a therapeutic agent. Studies have shown that the compound has good oral bioavailability and a reasonable half-life, which are favorable attributes for drug development. Additionally, it has been found to cross the blood-brain barrier efficiently, making it suitable for treating central nervous system disorders.

One of the challenges in developing 1-(1-amino-3-methylbutyl)cyclobutan-1-ol as a drug is optimizing its pharmacodynamics. Researchers are currently investigating ways to enhance its binding affinity to specific receptors and improve its selectivity for target tissues. This involves both structural modifications and computational modeling to predict and optimize biological activity.

In conclusion, 1-(1-amino-3-methylbutyl)cyclobutan-1-ol (CAS No. 2172079-94-4) is a promising compound with diverse biological activities that make it an attractive candidate for further pharmaceutical development. Its unique structure and favorable pharmacological properties suggest potential applications in treating epilepsy, inflammation, and other diseases. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential.